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Compound of Interest

Compound Name: Apazone dihydrate

Cat. No.: B1665128

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth analysis of the crystal structure of the non-steroidal
anti-inflammatory drug (NSAID) Apazone (also known as Azapropazone). While Apazone is
commercially available as a dihydrate, crystallographic data for this hydrated form is not
publicly available. Therefore, this document details the crystal structure of anhydrous Apazone,
providing a critical reference for understanding its solid-state properties. The methodologies
and data presented are foundational for research in polymorphism, formulation development,
and computational modeling of this active pharmaceutical ingredient.

Crystallographic Data of Anhydrous Apazone

The crystal structure of anhydrous Apazone was determined by single-crystal X-ray diffraction.
The compound crystallizes in the orthorhombic space group P212121[1]. The key
crystallographic data are summarized in the table below.
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Parameter Value
Chemical Formula C16H20N402
Molecular Weight 300.36 g/mol
Crystal System Orthorhombic
Space Group P212121

a 5.570(1) A[1]
b 14.593(3) A[1]
c 19.270(4) A[1]
o, B,y 90°

Volume 1568.1(5) A3
z 4

Experimental Protocols

The determination of the crystal structure of anhydrous Apazone involved the following key
experimental stages:

Single Crystal Growth

Suitable single crystals of anhydrous Apazone were obtained for X-ray diffraction analysis. The
specific solvent system and crystallization conditions (e.g., temperature, evaporation rate) were
optimized to yield crystals of sufficient size and quality.

X-ray Data Collection

A single crystal was mounted on a Rigaku AFC6-R diffractometer. The diffraction data were
collected using Copper Ka (Cu-Ka) radiation (A = 1.5418 A). A total of 2316 reflections were
measured to ensure a complete and redundant dataset[1].

Structure Solution and Refinement
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The collected diffraction data were processed to yield the unit cell dimensions and the final
crystal structure. The structure was solved using direct methods and subsequently refined
using full-matrix least-squares on F2. All non-hydrogen atoms were refined anisotropically.

Molecular and Crystal Structure

The crystal structure reveals that the tricyclic core of the Apazone molecule is not planar. This
non-planarity is attributed to steric hindrance between a methyl group on the exocyclic
dimethylamino group and an oxygen atom of the keto-enol system[1]. Within the crystal lattice,
the molecules are packed in a way that maximizes van der Waals interactions. In the absence
of water molecules, there are no hydrogen bonds mediating the crystal packing in the
anhydrous form. It is important to note that in the dihydrate form, water molecules would
introduce significant hydrogen bonding, leading to a different crystal packing and potentially
altered physicochemical properties.

Visualizations
Experimental Workflow

The following diagram outlines the key steps in the experimental workflow for the crystal
structure determination of anhydrous Apazone.

Experimental workflow for Apazone crystal structure analysis.

Intermolecular Interactions in Anhydrous Apazone

This diagram provides a simplified representation of the packing of Apazone molecules in the
anhydrous crystal structure, highlighting the absence of strong intermolecular hydrogen bonds.

Simplified packing diagram of anhydrous Apazone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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